![molecular formula C28H30O6 B1246190 Rubriflordilactone B](/img/structure/B1246190.png)
Rubriflordilactone B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rubriflordilactone B is a terpene lactone that is a bisnortriterpenoid possessing an aromatic ring. It is isolated from the leaves and stems of Schisandra rubriflora and has been shown to exhibit anti-HIV-1 activity. It has a role as a metabolite and an anti-HIV-1 agent. It is a hexacyclic triterpenoid, a terpene lactone, a cyclic ether and a gamma-lactone.
Scientific Research Applications
1. Structural Elucidation and Synthetic Challenges
- Rubriflordilactone B's structure was clarified using X-ray crystallography, NMR data, and theoretical calculations. This process revealed complexities, including the presence of an additional isomer, pseudothis compound, and challenged initial assumptions about its structure (Grimblat, Kaufman, & Sarotti, 2016).
2. Biological Activities and Potential Therapeutic Applications
- This compound exhibited anti-HIV-1 activity with an EC50 value of 9.75 μg/mL and low cytotoxicity, suggesting its potential as an anti-HIV agent (Xiao et al., 2006).
3. Contributions to Synthetic Methodology
- The synthesis of this compound involved addressing challenges like the creation of its highly oxygenated polycyclic structure. This effort led to the development of new synthetic methodologies and provided insights into the structure of natural product isomers (Mohammad, 2019).
4. Potential Pharmacological Effects
- In a study on LPS-induced acute lung injury in rats, this compound showed inhibitory effects on inflammatory factors, suggesting its potential for treating inflammatory diseases (Wang, Qiu, & Ren, 2015).
Properties
Molecular Formula |
C28H30O6 |
---|---|
Molecular Weight |
462.5 g/mol |
IUPAC Name |
(3R,7R,10S,16R,18S,19S,20S)-9,9,19-trimethyl-18-[(2S)-4-methyl-5-oxo-2H-furan-2-yl]-4,8,17-trioxahexacyclo[11.10.0.03,7.03,10.014,21.016,20]tricosa-1(13),11,14(21),22-tetraen-5-one |
InChI |
InChI=1S/C28H30O6/c1-13-9-20(32-26(13)30)25-14(2)24-17-6-5-15-12-28-21(8-7-16(15)18(17)10-19(24)31-25)27(3,4)33-22(28)11-23(29)34-28/h5-9,14,19-22,24-25H,10-12H2,1-4H3/t14-,19+,20-,21-,22+,24-,25-,28+/m0/s1 |
InChI Key |
JGSLSHOXBXVVTQ-NEUKEVNNSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]2[C@@H](CC3=C2C=CC4=C3C=C[C@@H]5[C@]6(C4)[C@@H](CC(=O)O6)OC5(C)C)O[C@@H]1[C@@H]7C=C(C(=O)O7)C |
Canonical SMILES |
CC1C2C(CC3=C2C=CC4=C3C=CC5C(OC6C5(C4)OC(=O)C6)(C)C)OC1C7C=C(C(=O)O7)C |
synonyms |
rubriflordilactone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.